1-(furan-2-ylmethyl)-4-hydroxy-7-(4-methylphenyl)-5,5-bis(trifluoromethyl)-5,8-dihydropyrimido[4,5-d]pyrimidin-2(1H)-one

• Molecular Formula: C20H14F6N4O3
• Molecular Weight: 472.3 g/mol
• IUPAC Name: 1-(furan-2-ylmethyl)-7-(4-methylphenyl)-5,5-bis(trifluoromethyl)-8H-pyrimido[4,5-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C20H14F6N4O3/c1-10-4-6-11(7-5-10)14-27-15-13(18(29-14,19(21,22)23)20(24,25)26)16(31)28-17(32)30(15)9-12-3-2-8-33-12/h2-8H,9H2,1H3,(H,27,29)(H,28,31,32)
• InChI Key: CDTCPRNYTMGDDN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(C3=C(N2)N(C(=O)NC3=O)CC4=CC=CO4)(C(F)(F)F)C(F)(F)F

Description

1-[(FURAN-2-YL)METHYL]-7-(4-METHYLPHENYL)-5,5-BIS(TRIFLUOROMETHYL)-1H,2H,3H,4H,5H,8H-PYRIMIDO[4,5-D][1,3]DIAZINE-2,4-DIONE is a complex organic compound characterized by its unique structure, which includes a furan ring, a methylphenyl group, and bis(trifluoromethyl) groups

Preparation Methods

The synthesis of 1-[(FURAN-2-YL)METHYL]-7-(4-METHYLPHENYL)-5,5-BIS(TRIFLUOROMETHYL)-1H,2H,3H,4H,5H,8H-PYRIMIDO[4,5-D][1,3]DIAZINE-2,4-DIONE involves multiple steps, including the formation of the furan ring, the introduction of the methylphenyl group, and the incorporation of the bis(trifluoromethyl) groups. The reaction conditions typically involve the use of specific catalysts, solvents, and temperature controls to ensure the desired product is obtained with high yield and purity. Industrial production methods may involve scaling up these synthetic routes and optimizing reaction conditions to achieve cost-effective and efficient production.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific reaction conditions and the nature of the reagents used. For example, oxidation reactions may lead to the formation of oxidized derivatives, while substitution reactions may result in the replacement of specific functional groups with other substituents.

Scientific Research Applications

1-[(FURAN-2-YL)METHYL]-7-(4-METHYLPHENYL)-5,5-BIS(TRIFLUOROMETHYL)-1H,2H,3H,4H,5H,8H-PYRIMIDO[4,5-D][1,3]DIAZINE-2,4-DIONE has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it may be studied for its potential biological activities, such as antimicrobial or anticancer properties. In medicine, it could be explored for its potential therapeutic effects. In industry, it may be used in the development of new materials or as a catalyst in various chemical processes.

Mechanism of Action

The mechanism of action of 1-[(FURAN-2-YL)METHYL]-7-(4-METHYLPHENYL)-5,5-BIS(TRIFLUOROMETHYL)-1H,2H,3H,4H,5H,8H-PYRIMIDO[4,5-D][1,3]DIAZINE-2,4-DIONE involves its interaction with specific molecular targets and pathways. These interactions may lead to the modulation of biological processes, such as enzyme activity or signal transduction pathways. The exact molecular targets and pathways involved depend on the specific biological context and the nature of the compound’s interactions with cellular components.

Comparison with Similar Compounds

Compared to other similar compounds, 1-[(FURAN-2-YL)METHYL]-7-(4-METHYLPHENYL)-5,5-BIS(TRIFLUOROMETHYL)-1H,2H,3H,4H,5H,8H-PYRIMIDO[4,5-D][1,3]DIAZINE-2,4-DIONE stands out due to its unique combination of structural features. Similar compounds may include other pyrimido[4,5-d][1,3]diazine derivatives with different substituents or functional groups. The presence of the furan ring, methylphenyl group, and bis(trifluoromethyl) groups in this compound contributes to its distinct chemical and biological properties, making it a valuable subject of study in various scientific fields.